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Compound of Interest

Compound Name: Oryzalin

Cat. No.: B097938

Oryzalin is a well-characterized dinitroaniline herbicide recognized for its potent biological
activity as a microtubule-disrupting agent.[1][2][3] This guide provides a detailed overview of its
chemical structure, physicochemical properties, mechanism of action, and relevant
experimental protocols for research applications.

Chemical Identity and Structure

Oryzalin, with the [JUPAC name 4-(Dipropylamino)-3,5-dinitrobenzenesulfonamide, is a
sulfonamide compound characterized by a benzenesulfonamide core substituted with two nitro
groups at positions 3 and 5, and a dipropylamino group at position 4.[2][4] This specific
arrangement of functional groups is critical to its biological activity. The presence of the
dinitroaniline chromophore gives the compound its characteristic yellow-orange crystalline
appearance.[3][4][5]

The chemical structure of Oryzalin is depicted below:
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Weigh 34.6 mg
Oryzalin Powder

'

Dissolve in ~8 mL
DMSO

l

Bring to Final Volume
of 10 mL with DMSO

'

Transfer to
Amber Vial

\
Store at 4°C or -20°C

10 mM Stock Solution

Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b097938#what-is-the-chemical-structure-of-oryzalin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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